Cas no 1038778-91-4 (tert-butyl N-(2-iodo-5-methylphenyl)carbamate)

tert-butyl N-(2-iodo-5-methylphenyl)carbamate structure
1038778-91-4 structure
Product Name:tert-butyl N-(2-iodo-5-methylphenyl)carbamate
CAS No:1038778-91-4
MF:C12H16INO2
MW:333.165415763855
CID:5618763
PubChem ID:121003345
Update Time:2023-11-24

tert-butyl N-(2-iodo-5-methylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

    • EN300-28295976
    • tert-Butyl (2-iodo-5-methylphenyl)carbamate
    • CS-0372261
    • 1038778-91-4
    • tert-butyl N-(2-iodo-5-methylphenyl)carbamate
    • Carbamic acid, N-(2-iodo-5-methylphenyl)-, 1,1-dimethylethyl ester
    • Inchi: 1S/C12H16INO2/c1-8-5-6-9(13)10(7-8)14-11(15)16-12(2,3)4/h5-7H,1-4H3,(H,14,15)
    • InChI Key: RWGFCWFGZLWDPZ-UHFFFAOYSA-N
    • SMILES: IC1=CC=C(C)C=C1NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 333.02258g/mol
  • Monoisotopic Mass: 333.02258g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • Density: 1.536±0.06 g/cm3(Predicted)
  • Melting Point: 79.5-82 °C
  • Boiling Point: 309.4±35.0 °C(Predicted)
  • pka: 13.08±0.70(Predicted)

tert-butyl N-(2-iodo-5-methylphenyl)carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28295976-1g
tert-butyl N-(2-iodo-5-methylphenyl)carbamate
1038778-91-4
1g
$485.0 2023-09-07
Enamine
EN300-28295976-5g
tert-butyl N-(2-iodo-5-methylphenyl)carbamate
1038778-91-4
5g
$1406.0 2023-09-07
Enamine
EN300-28295976-10g
tert-butyl N-(2-iodo-5-methylphenyl)carbamate
1038778-91-4
10g
$2085.0 2023-09-07
Enamine
EN300-28295976-0.05g
tert-butyl N-(2-iodo-5-methylphenyl)carbamate
1038778-91-4 95.0%
0.05g
$407.0 2025-03-19
Enamine
EN300-28295976-0.1g
tert-butyl N-(2-iodo-5-methylphenyl)carbamate
1038778-91-4 95.0%
0.1g
$427.0 2025-03-19
Enamine
EN300-28295976-0.25g
tert-butyl N-(2-iodo-5-methylphenyl)carbamate
1038778-91-4 95.0%
0.25g
$447.0 2025-03-19
Enamine
EN300-28295976-0.5g
tert-butyl N-(2-iodo-5-methylphenyl)carbamate
1038778-91-4 95.0%
0.5g
$465.0 2025-03-19
Enamine
EN300-28295976-1.0g
tert-butyl N-(2-iodo-5-methylphenyl)carbamate
1038778-91-4 95.0%
1.0g
$485.0 2025-03-19
Enamine
EN300-28295976-2.5g
tert-butyl N-(2-iodo-5-methylphenyl)carbamate
1038778-91-4 95.0%
2.5g
$949.0 2025-03-19
Enamine
EN300-28295976-5.0g
tert-butyl N-(2-iodo-5-methylphenyl)carbamate
1038778-91-4 95.0%
5.0g
$1406.0 2025-03-19
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd